Cas no 2137722-28-0 (Isoxazole, 3-(3-bromo-2-fluorophenyl)-)

• Product Name: Isoxazole, 3-(3-bromo-2-fluorophenyl)-
• CAS No: 2137722-28-0
• MF: C₉H₅BrFNO
• MW: 242.044504880905
• CID: 5257871
• Update Time: 2025-05-20

Isoxazole, 3-(3-bromo-2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• Isoxazole, 3-(3-bromo-2-fluorophenyl)-

• Inchi： 1S/C9H5BrFNO/c10-7-3-1-2-6(9(7)11)8-4-5-13-12-8/h1-5H
• InChI Key： JALKWPAZBDEALO-UHFFFAOYSA-N
• SMILES： O1C=CC(C2=CC=CC(Br)=C2F)=N1

Additional information on Isoxazole, 3-(3-bromo-2-fluorophenyl)-

3-(3-Bromo-2-Fluorophenyl)isoxazole (CAS No. 2137722-28-0): A Comprehensive Overview

3-(3-Bromo-2-fluorophenyl)isoxazole (CAS No. 2137722-28-0) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique isoxazole ring structure and the presence of a 3-bromo-2-fluorophenyl substituent, which imparts distinct chemical and biological properties. In this comprehensive overview, we will delve into the structural features, synthesis methods, biological activities, and potential applications of 3-(3-bromo-2-fluorophenyl)isoxazole.

Structural Features

The molecular formula of 3-(3-bromo-2-fluorophenyl)isoxazole is C₉H₆BrFNO, with a molecular weight of approximately 245.04 g/mol. The compound consists of an isoxazole ring, which is a five-membered heterocyclic ring containing one nitrogen and one oxygen atom. The 3-bromo-2-fluorophenyl substituent is attached to the isoxazole ring at the 3-position. The presence of both bromine and fluorine atoms in the phenyl ring provides a unique combination of electronic and steric effects, making this compound a valuable scaffold for various chemical and biological studies.

Synthesis Methods

The synthesis of 3-(3-bromo-2-fluorophenyl)isoxazole can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-bromo-2-fluorobenzaldehyde with hydroxylamine under acidic conditions to form the corresponding oxime, followed by cyclization in the presence of an acid catalyst to form the isoxazole ring. Another approach involves the reaction of 3-bromo-2-fluorobenzoyl chloride with hydroxylamine to form the oxime, which is then cyclized to yield the desired product.

Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for the synthesis of 3-(3-bromo-2-fluorophenyl)isoxazole. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields. Additionally, green chemistry principles have been applied to minimize waste and reduce the use of hazardous reagents.

Biological Activities

3-(3-Bromo-2-fluorophenyl)isoxazole has been investigated for its potential biological activities, particularly in the context of medicinal chemistry. One area of interest is its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro, suggesting its potential as an anti-inflammatory agent.

In addition to its anti-inflammatory effects, 3-(3-bromo-2-fluorophenyl)isoxazole has also been explored for its anticancer properties. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK.

Potential Applications

The unique chemical structure and biological activities of 3-(3-bromo-2-fluorophenyl)isoxazole make it a promising candidate for various applications in drug discovery and development. Its anti-inflammatory properties suggest potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, its anticancer activities make it a valuable lead compound for developing novel anticancer drugs.

Beyond its direct therapeutic applications, 3-(3-bromo-2-fluorophenyl)isoxazole can also serve as a building block for synthesizing more complex molecules with enhanced biological activities. For example, it can be used as a starting material for synthesizing derivatives with improved pharmacokinetic properties or enhanced selectivity for specific targets.

Conclusion

In conclusion, 3-(3-bromo-2-fluorophenyl)isoxazole (CAS No. 2137722-28-0) is a versatile organic compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its anti-inflammatory and anticancer activities, make it a valuable scaffold for developing novel therapeutic agents. Ongoing research continues to uncover new insights into the properties and applications of this compound, further highlighting its importance in the field.